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Compound of Interest

Compound Name:
Methyl (1S)-3-

oxocyclopentaneacetate

Cat. No.: B8050271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular formula and weight of the

chemical compound Methyl (1S)-3-oxocyclopentaneacetate. This compound is a methyl

ester derivative of 3-oxocyclopentaneacetic acid and is of interest in various research and

development applications.

Molecular Identity and Properties
The compound in question, systematically named Methyl 2-((1S)-3-oxocyclopentyl)acetate, is

often referred to by its common name, Methyl (1S)-3-oxocyclopentaneacetate. Its

fundamental physicochemical properties are summarized below.

Property Value Source

Molecular Formula C₈H₁₂O₃ [1][2]

Molecular Weight 156.18 g/mol [1]

Canonical SMILES COC(=O)CC1CCC(=O)C1 [1]

InChI Key
CPXMFVOUUXTIOH-

UHFFFAOYSA-N
[1]

CAS Number 2630-38-8 [1][2]
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It is important to note that while the "(1S)" designation specifies a particular stereoisomer, the

molecular formula and weight are identical for the racemic mixture and other stereoisomers of

Methyl 3-oxocyclopentaneacetate.

Related Compounds
For comparative analysis, the molecular formulas and weights of several structurally related

compounds are provided in the table below. These variations in structure, such as the presence

of additional substituents, can significantly alter the chemical and biological properties of the

molecule.

Compound Name Molecular Formula Molecular Weight ( g/mol )

Methyl 3-oxo-2-

pentylidenecyclopentaneacetat

e

C₁₃H₂₀O₃ 224.30[3][4]

Methyl 2-(3-Oxo-2-((E)-pent-2-

enyl)cyclopentyl)acetate
C₁₃H₂₀O₃ 224.30[3]

Methyl (3-Oxo-2-

pentylcyclopentyl)acetate
C₁₃H₂₂O₃ 226.31[5]

Methyl [3-oxo-2-(2-

pentynyl)cyclopentyl]acetate
C₁₃H₁₈O₃ 222.28[6]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of Methyl (1S)-3-
oxocyclopentaneacetate and related compounds are typically found in peer-reviewed

scientific literature and patents. Researchers seeking to work with this compound should

consult chemical databases such as PubChem and Chemical Abstracts Service (CAS) for

references to specific synthetic methods and analytical procedures. The CAS number 2630-38-

8 can be used as a primary identifier for literature searches.

Logical Workflow for Compound Property
Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5367719
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-oxo-2-pentylidenecyclopentaneacetate
https://pubchem.ncbi.nlm.nih.gov/compound/5367719
https://cymitquimica.com/products/TR-M266080/methyl-3-oxo-2-pentylcyclopentylacetate/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-_3-oxo-2-_2-pentynyl_cyclopentyl_acetate
https://www.benchchem.com/product/b8050271?utm_src=pdf-body
https://www.benchchem.com/product/b8050271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8050271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a typical workflow for the identification and characterization of

a chemical compound like Methyl (1S)-3-oxocyclopentaneacetate.
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(e.g., Methyl (1S)-3-oxocyclopentaneacetate)

Database Search
(PubChem, CAS, etc.)

Identify Molecular Formula and Weight

Spectroscopic Analysis
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(Melting Point, Boiling Point)

Final Compound Characterization

Chemical Reactivity Studies

Click to download full resolution via product page

Caption: Workflow for determining the physicochemical properties of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. Methyl 2-(3-Oxo-2-((E)-Pent-2-Enyl)Cyclopentyl)Acetate | C13H20O3 | CID 5367719 -
PubChem [pubchem.ncbi.nlm.nih.gov]

4. Methyl 3-oxo-2-pentylidenecyclopentaneacetate | C13H20O3 | CID 20846408 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Methyl (3-Oxo-2-pentylcyclopentyl)acetate | CymitQuimica [cymitquimica.com]

6. Methyl [3-oxo-2-(2-pentynyl)cyclopentyl]acetate | C13H18O3 | CID 579060 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of Methyl
(1S)-3-oxocyclopentaneacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8050271#methyl-1s-3-oxocyclopentaneacetate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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